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Compound of Interest

Compound Name: Chloronitromethane

Cat. No.: B120751 Get Quote

This document provides essential safety and logistical information for the proper disposal of

chloronitromethane, ensuring the safety of laboratory personnel and compliance with

environmental regulations. The following procedures are designed for researchers, scientists,

and drug development professionals.

Immediate Safety and Handling Precautions
Chloronitromethane is a hazardous chemical that requires careful handling. Before beginning

any disposal-related activities, ensure all personnel are familiar with the safety precautions

outlined in the Safety Data Sheet (SDS).

Personal Protective Equipment (PPE): All personnel handling chloronitromethane waste must

wear the following PPE:

Eye Protection: Chemical-impermeable safety goggles or a face shield.

Hand Protection: Chemical-impermeable gloves (e.g., Neoprene, Viton, or heavy-duty nitrile

gloves).[1] Do not use disposable nitrile gloves.[1]

Skin and Body Protection: A flame-resistant lab coat and appropriate protective clothing to

avoid skin contact.[1][2]

Respiratory Protection: Use a suitable respirator in a well-ventilated area, especially if vapors

or aerosols may be generated.[2]
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Handling and Storage of Waste:

Handle chloronitromethane in a well-ventilated area, preferably within a chemical fume

hood.[2][3]

Store waste in a tightly closed, properly labeled container in a cool, dry, and well-ventilated

place.[2][3]

Keep waste containers away from sources of ignition, as chloronitromethane can be

shock-sensitive if contaminated with incompatible materials like amines, acids, or bases.[1]

[2]

Do not mix chloronitromethane waste with other waste streams unless explicitly permitted

by your institution's hazardous waste management plan.

Step-by-Step Disposal Procedure
The proper disposal of chloronitromethane is a regulated process that must be handled by

licensed professionals. Adherence to these protocols is critical due to the inherent hazards of

the compound.

Waste Collection:

Collect chloronitromethane waste in a designated, compatible, and clearly labeled

hazardous waste container.[2]

Ensure the container is sealed to prevent leakage or evaporation.[2]

Engage a Licensed Waste Disposal Service:

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for the pickup and disposal of chloronitromethane waste.

Provide the licensed hazardous waste disposal company with the Safety Data Sheet

(SDS) for chloronitromethane to ensure they have all necessary information for safe

handling, transportation, and disposal.[4]

Approved Disposal Methods:
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The primary recommended disposal method is through a licensed chemical destruction

plant.[2]

An alternative method is controlled incineration with flue gas scrubbing to neutralize

harmful combustion byproducts.[2]

Crucially, do not discharge chloronitromethane to sewer systems or contaminate water,

foodstuffs, or feed.[2]

Container Management:

Empty containers that held chloronitromethane must also be treated as hazardous

waste.

Containers can be triple-rinsed with a suitable solvent. The rinsate must be collected and

disposed of as hazardous waste.[4]

After triple-rinsing, the container should be punctured to make it unusable for other

purposes and then disposed of in accordance with institutional and local regulations,

which may include disposal in a sanitary landfill or incineration.[2]

Accidental Release Measures
In the event of a spill or accidental release of chloronitromethane, follow these emergency

procedures:

Immediate Action:

Evacuate personnel to a safe area, upwind of the spill if possible.[2]

Remove all sources of ignition and use spark-proof tools.[2]

Ensure adequate ventilation.[2]

Containment and Cleanup:

For spills, contain the spillage and then collect it with a non-combustible absorbent

material such as sand, earth, diatomaceous earth, or vermiculite.[1][3]
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Place the absorbed material into a suitable, closed container for disposal.[2][3]

Do not let the chemical enter drains.[2]

Reporting:

Immediately notify your supervisor and your institution's EHS department.

If there is a significant spill or exposure, contact emergency services.[1]

Quantitative Data Summary
Parameter Value/Instruction Source

Personal Protective Equipment

Chemical-impermeable gloves,

safety goggles, lab coat,

respirator

[1][2]

Storage Conditions
Tightly closed container in a

dry, cool, well-ventilated place
[2][3]

Approved Disposal Methods
Licensed chemical destruction

plant or controlled incineration
[2]

Prohibited Disposal
Do not discharge to sewer

systems
[2]

Spill Cleanup Absorbent
Non-combustible material

(sand, earth, vermiculite)
[1][3]

Chloronitromethane Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of

chloronitromethane.
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Caption: Workflow for the safe disposal of chloronitromethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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